Cas no 38678-58-9 (phenoxyacetic acid n-hydroxysuccinimide ester)

• Product Name: phenoxyacetic acid n-hydroxysuccinimide ester
• CAS No: 38678-58-9
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 923836
• PubChem ID: 57654514
• Update Time: 2025-10-28

phenoxyacetic acid n-hydroxysuccinimide ester Chemical and Physical Properties

Names and Identifiers

• phenoxyacetic acid n-hydroxysuccinimide ester
• (2,5-dioxopyrrolidin-1-yl) 2-phenoxyacetate
• PHENOXYACETIC ACID N-HYDROXYSUCCINIMIDE ESTER CRYSTALLINE PRACTICAL GRADE
• 1-[(phenoxyacetyl)oxy]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, N-((phenoxyacetyl)oxy)-
• Phenoxyacetoxysuccinimide
• AKOS024319457
• Oprea1_453904
• Maybridge3_003303
• SMBVSRKAVRAVKU-UHFFFAOYSA-N
• E80280
• DTXSID70191974
• SCHEMBL10872844
• N-(phenoxyacetyloxy)succinimide
• MFCD00057281
• IDI1_014690
• 38678-58-9
• HMS1440G03
• CCG-44812
• SR-01000634626-1
• Phenoxyacetic acid N-hydroxysuccinimide ester, practical grade
• BS-49308
• 2,5-dioxopyrrolidin-1-yl 2-phenoxyacetate
• DTXCID10114465

• MDL： MFCD00057281
• Inchi： 1S/C12H11NO5/c14-10-6-7-11(15)13(10)18-12(16)8-17-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： SMBVSRKAVRAVKU-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 249.063722
• Monoisotopic Mass: 249.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 392.7±44.0 °C at 760 mmHg
• Flash Point: 191.3±28.4 °C
• Refractive Index: 1.583
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

phenoxyacetic acid n-hydroxysuccinimide ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on phenoxyacetic acid n-hydroxysuccinimide ester

Phenoxyacetic Acid N-Hydroxysuccinimide Ester: A Comprehensive Overview

The compound with CAS No. 38678-58-9, commonly referred to as phenoxyacetic acid N-hydroxysuccinimide ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in various biochemical applications, particularly in the synthesis of bioconjugates and as a precursor in drug delivery systems. The phenoxyacetic acid moiety, combined with the N-hydroxysuccinimide (NHS) ester functionality, makes this compound highly versatile and valuable in modern chemical research.

Recent advancements in chemical synthesis have further highlighted the potential of phenoxyacetic acid N-hydroxysuccinimide ester in the development of advanced biomaterials. Researchers have explored its use in creating stimuli-responsive materials, which can be activated under specific conditions such as pH changes or temperature variations. These findings underscore the compound's adaptability and its growing importance in cutting-edge scientific applications.

The N-hydroxysuccinimide ester group in this compound is particularly notable for its reactivity with primary amines, making it an ideal choice for amide bond formation. This property has been extensively utilized in peptide synthesis and the modification of proteins, where precise control over molecular interactions is crucial. Recent studies have demonstrated enhanced efficiency in these reactions when using phenoxyacetic acid N-hydroxysuccinimide ester, suggesting its superior performance compared to traditional reagents.

In addition to its role in synthetic chemistry, phenoxyacetic acid N-hydroxysuccinimide ester has found applications in diagnostic tools and imaging agents. Its ability to conjugate with various biomolecules has made it a valuable component in the development of biosensors and contrast agents for medical imaging. Emerging research indicates that this compound could play a pivotal role in next-generation diagnostic technologies, offering improved sensitivity and specificity.

The synthesis of phenoxyacetic acid N-hydroxysuccinimide ester involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have streamlined this process, reducing production costs and improving scalability. These advancements are expected to drive wider adoption of this compound across various industries.

Moreover, the environmental impact of phenoxyacetic acid N-hydroxysuccinimide ester has become a topic of interest among researchers. Studies are underway to assess its biodegradability and potential ecological effects, ensuring that its use aligns with sustainable practices. Preliminary findings suggest that the compound exhibits favorable biodegradation characteristics under controlled conditions, which is promising for its long-term applicability.

In conclusion, phenoxyacetic acid N-hydroxysuccinimide ester (CAS No. 38678-58-9) stands out as a pivotal molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in advancing modern chemistry and biochemistry. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is likely to grow further.